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Compound Name: 2-(2-methylcyclopentyl)acetic Acid
CAS No.: 116530-98-4
Cat. No.: B039430
Get Quote
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2-(2-methylcyclopentyl)acetic acid is a carboxylic acid with the molecular formula C8H1402
and a molecular weight of approximately 142.20 g/mol [1]. Its structure consists of a polar
carboxylic acid group attached to a nonpolar 2-methylcyclopentyl ring. This amphiphilic nature
dictates its solubility behavior, a critical parameter in various scientific and industrial
applications, including drug formulation, synthesis, and purification. Understanding how this
compound interacts with different organic solvents is essential for process development and
ensuring the efficacy of potential therapeutic agents.

Theoretical Framework of Solubility: "Like Dissolves
Like"

The solubility of a compound in a particular solvent is governed by the principle of "like
dissolves like," which states that substances with similar polarities are more likely to be soluble
in one another[2]. The dissolution process involves the breaking of intermolecular forces
between solute molecules and between solvent molecules, and the formation of new
intermolecular forces between solute and solvent molecules. The overall energy change of this
process determines the extent of solubility.
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The key intermolecular forces at play are:

e Van der Waals Forces: Weak, short-range forces that exist between all molecules. These are
the dominant forces in nonpolar compounds.

» Dipole-Dipole Interactions: Occur between polar molecules that have permanent dipoles.

e Hydrogen Bonding: A strong type of dipole-dipole interaction that occurs when hydrogen is
bonded to a highly electronegative atom like oxygen, nitrogen, or fluorine.

For 2-(2-methylcyclopentyl)acetic acid, the carboxylic acid group can act as both a hydrogen
bond donor and acceptor, while the methylcyclopentyl group is nonpolar and interacts primarily
through van der Waals forces. Therefore, its solubility will be highest in solvents that can
effectively interact with both the polar and nonpolar portions of the molecule.

Physicochemical Properties of 2-(2-
methylcyclopentyl)acetic Acid

A foundational understanding of the physicochemical properties of 2-(2-
methylcyclopentyl)acetic acid is crucial for predicting its solubility.

Property Value Source
Molecular Formula C8H1402 [1]
Molecular Weight 142.20 g/mol [1]
2-(2-methylcyclopentyl)acetic
IUPAC Name (_d vieyelopentyl [1]
aci

A carboxylic acid group
Structure attached to a 2- [1]
methylcyclopentyl ring.

The presence of the carboxylic acid functional group suggests that 2-(2-
methylcyclopentyl)acetic acid is a weak acid[3][4]. Its overall polarity is a balance between
the polar head and the nonpolar tail.
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Predicted Solubility in Common Organic Solvents

Based on the principle of "like dissolves like," we can predict the solubility of 2-(2-
methylcyclopentyl)acetic acid in a range of common organic solvents.
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Hydrogen Predicted
redicte
Solvent Polarity Bonding Solubilit Rationale
olubili
Capability Y

The nonpolar
alkyl chain of
hexane will
interact favorably
with the

Hexane Nonpolar None Low to Moderate  methylcyclopenty
| group, but it
cannot effectively
solvate the polar
carboxylic acid
head.

Toluene is
nonpolar but its
aromatic ring can
have some weak
interactions with
Toluene Nonpolar None Moderate the carboxylic
acid group,
potentially
leading to slightly
better solubility

than in hexane.

The ether
oxygen can act
as a hydrogen
bond acceptor

Hydrogen bond for the carboxylic

Diethyl Ether Slightly Polar Moderate to High ]

acceptor acid proton, and
its alkyl groups
can interact with
the nonpolar part

of the solute.
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Its polarity can
help in solvating
the carboxylic
) ] Weak hydrogen ] ]
Dichloromethane  Polar aprotic Moderate acid group, but it
bond acceptor )
is not a strong
hydrogen bond

acceptor.

Acetone is a

polar aprotic

solvent with a

carbonyl oxygen

] Hydrogen bond ) yIos
Acetone Polar aprotic High that can
acceptor ]

effectively accept

a hydrogen bond

from the

carboxylic acid.

Similar to
acetone, the
ester carbonyl
group can accept

Hydrogen bond ) a hydrogen

Ethyl Acetate Moderately Polar High

acceptor bond, and the
overall polarity is
suitable for
solvating the

entire molecule.

Ethanol Polar protic Hydrogen bond High Ethanol can both
donor & acceptor donate and

accept hydrogen
bonds, allowing
for strong
interactions with
the carboxylic
acid group. Its

ethyl group can
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also interact with

the nonpolar tail.

Similar to
ethanol,
methanol is a
polar protic

) Hydrogen bond ) solvent that can

Methanol Polar protic High
donor & acceptor form strong

hydrogen bonds
with the

carboxylic acid

group.

While the
carboxylic acid
head is
hydrophilic, the
nonpolar 2-
methylcyclopenty
[ group is
hydrophobic,

Hydrogen bond likely leading to

Water Very Polar Low

donor & acceptor low water
solubility. For
comparison, the
structurally
similar a-
campholenic acid
has a water
solubility of 141.9
mg/L[5].

Experimental Determination of Solubility

To obtain precise solubility data, experimental determination is necessary. A common method is
the shake-flask method[6].
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Experimental Protocol

Preparation: Accurately weigh a small amount of 2-(2-methylcyclopentyl)acetic acid and
place it into a vial or test tube.

Solvent Addition: Add a measured volume of the desired organic solvent to the vial.

Equilibration: Seal the vial and agitate it at a constant temperature for a sufficient period
(e.g., 24-48 hours) to ensure that equilibrium is reached. A mechanical shaker or magnetic
stirrer can be used.

Phase Separation: Allow the solution to stand undisturbed until any undissolved solid has
settled. Centrifugation can be used to accelerate this process.

Sampling and Analysis: Carefully extract a known volume of the supernatant (the clear,
saturated solution). The concentration of the dissolved solute in the supernatant is then
determined using an appropriate analytical technique, such as:

o Gravimetric analysis: Evaporate the solvent from the sampled supernatant and weigh the
remaining solid residue.

o Chromatography (HPLC or GC): Dilute the supernatant and analyze it to determine the
concentration of the solute.

o Spectroscopy (e.g., UV-Vis, NMR): If the compound has a suitable chromophore or distinct
spectral signals, its concentration can be determined by comparing the absorbance or
signal intensity to a calibration curve.

Calculation: The solubility is then calculated and typically expressed in units of mg/mL, g/L,
or mol/L.

Experimental Workflow Diagram
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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